

In-Depth Pharmacological Profile of L-803087: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025



For Researchers, Scientists, and Drug Development Professionals

Abstract

L-803087 is a potent and highly selective non-peptide agonist for the somatostatin receptor subtype 4 (sst4). As a member of the G protein-coupled receptor (GPCR) family, the sst4 receptor is a promising therapeutic target for a range of neurological and inflammatory conditions. This technical guide provides a comprehensive overview of the pharmacological profile of **L-803087**, including its receptor binding affinity, functional activity, and effects in preclinical models. Detailed experimental protocols and visualizations of key signaling pathways are presented to support further research and development efforts.

Introduction

Somatostatin is an inhibitory neuropeptide that exerts its physiological effects through five distinct G protein-coupled receptor subtypes (sst1-sst5). The sst4 receptor subtype is of particular interest due to its unique distribution and functional roles in the central nervous system and immune system. **L-803087** has emerged as a critical pharmacological tool for elucidating the specific functions of the sst4 receptor. Its high potency and selectivity make it an invaluable molecular probe for in vitro and in vivo studies. This document serves as a detailed technical resource on the pharmacological characteristics of **L-803087**.

Receptor Binding Profile



L-803087 exhibits high affinity and selectivity for the human sst4 receptor. The binding affinity is typically determined through competitive radioligand binding assays.

Table 1: Receptor Binding Affinity of L-803087

Receptor Subtype	Ki (nM)	Selectivity (fold vs. sst4)
sst1	199	>280
sst2	4720	>6700
sst3	1280	>1800
sst4	0.7	-
sst5	3880	>5500

Data represents the inhibitory constant (Ki) for **L-803087** at cloned human somatostatin receptors.

Functional Activity


L-803087 acts as a full agonist at the sst4 receptor, which is coupled to inhibitory G proteins $(G\alpha i/o)$. Activation of the sst4 receptor by **L-803087** leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.

Signaling Pathway


The binding of **L-803087** to the sst4 receptor initiates a cascade of intracellular events. The activated $G\alpha i/o$ subunit inhibits adenylyl cyclase, reducing the conversion of ATP to cAMP. The βy subunits can also modulate the activity of other downstream effectors, such as inwardly rectifying potassium channels (GIRKs) and voltage-gated calcium channels.











Click to download full resolution via product page



To cite this document: BenchChem. [In-Depth Pharmacological Profile of L-803087: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620062#pharmacological-profile-of-l-803087]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com